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Compound of Interest

Compound Name: MOG (89-113), human

Cat. No.: B13904147

Technical Support Center: MOG (89-113),
Lyophilized

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions (FAQs) for the storage, handling, and use of lyophilized Myelin
Oligodendrocyte Glycoprotein (MOG) (89-113) peptide.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for lyophilized MOG (89-113)?

Al: Lyophilized MOG (89-113) should be stored in a desiccated environment at temperatures
below -18°C for long-term stability. While the lyophilized peptide is stable for up to three weeks
at room temperature, adherence to long-term storage conditions is critical to ensure peptide
integrity and experimental reproducibility.

Q2: How should I reconstitute lyophilized MOG (89-113)7?

A2: It is recommended to reconstitute lyophilized MOG (89-113) in sterile, high-purity water
(18MQ-cm) to a concentration of at least 100 pg/mL.[1] Depending on the physicochemical
properties of the peptide, other solvents may be required. For peptides with a net positive
charge, a 10%-30% acetic acid solution may be used if it fails to dissolve in water. For peptides
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with a net negative charge, a dilute solution of ammonium hydroxide (<50 yL) can be used. For
neutral or very hydrophobic peptides, an initial dissolution in a small amount of an organic
solvent like DMSO, followed by dilution with water or an aqueous buffer, is recommended.

Q3: What are the storage recommendations for reconstituted MOG (89-113)?

A3: For short-term storage, the reconstituted MOG (89-113) solution can be kept at 4°C for 2-7
days.[1] For long-term storage, it is advisable to add a carrier protein, such as 0.1% Human
Serum Albumin (HSA) or Bovine Serum Albumin (BSA), and store in aliquots at -18°C or below
to prevent degradation from repeated freeze-thaw cycles.[1]

Q4: What is the primary application of MOG (89-113)?

A4: MOG (89-113) is a peptide fragment of human myelin oligodendrocyte glycoprotein. It is
commonly used to induce Experimental Autoimmune Encephalomyelitis (EAE) in susceptible
animal models, which serves as a valuable tool for studying the pathogenesis of multiple
sclerosis (MS).

Q5: What is the amino acid sequence of human MOG (89-113)?

A5: The amino acid sequence for human MOG (89-113) is
RFSDEGGFTCFFRDHSYQEEAAMEL.

Quantitative Data Summary

Table 1: Recommended Storage Conditions
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Form Temperature Duration Additional Notes

N Store in a desiccated
Lyophilized Below -18°C Long-term ]
environment.

For short-term
Lyophilized Room Temperature Up to 3 weeks[1] transport or handling

only.

] For immediate
Reconstituted 4°C 2-7 days[1] )
experimental use.

Aliquot to avoid
freeze-thaw cycles.
Addition of a carrier
protein (0.1%
HSA/BSA) is
recommended.

Reconstituted Below -18°C Long-term

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized MOG (89-113)

Materials:

Lyophilized MOG (89-113) vial

Sterile, high-purity water (18MQ-cm) or other appropriate solvent

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

o Before opening, bring the vial of lyophilized MOG (89-113) to room temperature to prevent
condensation.

 Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.
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o Carefully open the vial and add the calculated volume of sterile water or recommended
solvent to achieve the desired concentration (e.g., for a 1 mg/mL stock solution from 1 mg of
peptide, add 1 mL of solvent).

o Gently vortex or pipette the solution up and down to ensure the peptide is completely
dissolved. Avoid vigorous shaking, which can cause peptide aggregation.

o For long-term storage, aliquot the reconstituted peptide into single-use, sterile, low-protein-
binding tubes and store at -18°C or below.

Protocol 2: Induction of Experimental Autoimmune
Encephalomyelitis (EAE) with MOG (89-113) in C57BL/6
Mice

Materials:

o Reconstituted MOG (89-113) peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis Toxin (PTX)

Sterile phosphate-buffered saline (PBS)

Female C57BL/6 mice (8-12 weeks old)

Syringes and needles
Procedure:

o Emulsion Preparation: Prepare a 1:1 emulsion of MOG (89-113) solution and CFA. Draw
equal volumes of the MOG (89-113) solution and CFA into two separate syringes connected
by a Luer lock. Forcefully pass the mixture between the two syringes until a stable, thick,
white emulsion is formed. A drop of the emulsion should not disperse when placed in a
beaker of cold water.
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e Immunization (Day 0): Anesthetize the mice. Subcutaneously inject 100-200 pL of the
MOG/CFA emulsion, divided between two sites on the flank.

» Pertussis Toxin Administration: On the day of immunization (Day 0) and again 48 hours later
(Day 2), administer an intraperitoneal (i.p.) injection of PTX (typically 100-200 ng per mouse)
diluted in sterile PBS.

e Monitoring: Monitor the mice daily for clinical signs of EAE starting from day 7 post-
immunization. Use a standardized scoring system to assess disease severity.

Table 2: EAE Clinical Scoring System

Score Clinical Signs

0 No clinical signs

1 Limp tail

2 Hind limb weakness

3 Hind limb paralysis

4 Hind and forelimb paralysis
5 Moribund or dead

Troubleshooting Guides

Issue 1: Poor Solubility of Lyophilized MOG (89-113)
o Possible Cause: The peptide may have a high net charge or be hydrophobic.
e Troubleshooting Steps:

o Verify Solvent Choice: Based on the peptide's amino acid sequence, determine its net
charge. For the MOG (89-113) sequence RFSDEGGFTCFFRDHSYQEEAAMEL, with
several acidic (D, E) and basic (R) residues, the net charge will influence solubility. If water
fails, try a dilute acidic or basic solution as described in the reconstitution FAQ.
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o Use of Organic Solvents: For hydrophobic peptides, dissolve first in a minimal amount of
an organic solvent like DMSO and then slowly add the aqueous buffer while vortexing.

o Sonication: Brief sonication in a water bath can help to break up aggregates and improve
solubility.

Issue 2: Inconsistent or No EAE Development
¢ Possible Cause 1: Improperly prepared MOG/CFA emulsion.
e Troubleshooting Steps:

o Check Emulsion Stability: Before injection, test the emulsion by placing a drop in water. A
stable emulsion will remain as a single drop. If it disperses, continue mixing.

o Ensure Thorough Mixing: Use two syringes and a Luer lock for vigorous and repeated
mixing to create a stable water-in-oil emulsion.

o Possible Cause 2: Incorrect dosage or administration of MOG peptide or PTX.
e Troubleshooting Steps:

o Verify Concentrations: Double-check the concentrations of your MOG (89-113) and PTX
solutions.

o Accurate Administration: Ensure subcutaneous injection of the emulsion and
intraperitoneal injection of PTX are performed correctly.

o Possible Cause 3: Variability in mouse strain or age.
e Troubleshooting Steps:

o Use Appropriate Strain and Age: C57BL/6 mice are a commonly used strain for MOG-
induced EAE. Ensure mice are within the recommended age range (8-12 weeks).

o Source of Mice: Be aware that mice from different vendors may have variations in their
susceptibility to EAE.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13904147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO0 iy

Issue 3: Reconstituted Peptide Degradation
e Possible Cause: Repeated freeze-thaw cycles or improper storage.
e Troubleshooting Steps:

o Aliquot Solutions: Upon reconstitution, immediately aliquot the peptide solution into single-

use volumes to minimize freeze-thaw cycles.

o Proper Storage: Store aliquots at -18°C or colder for long-term use. For short-term use (a

few days), 4°C is acceptable.

o Use of Carrier Proteins: For long-term storage of dilute peptide solutions, adding a carrier
protein like 0.1% BSA or HSA can help prevent adsorption to the storage vial and improve

stability.

Visualizations

Peptide Preparation
Lyophilized MOG (89-113) ©—> Stock Solution (e.g., 1 mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for the preparation and use of MOG (89-113) in EAE induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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